Cas no 1796589-44-0 (4-Amino-3-chloro-6-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Amino-3-chloro-6-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1796589-44-0
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4914007
• Update Time: 2025-05-22

4-Amino-3-chloro-6-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-6-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C7H5ClF2N2O2/c8-4-2(11)1-3(6(9)10)12-5(4)7(13)14/h1,6H,(H2,11,12)(H,13,14)
• InChI Key： WZWNBTNDAGINIP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C(C(F)F)C=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-3-chloro-6-(difluoromethyl)pyridine-2-carboxylic acid

4-Amino-3-chloro-6-(difluoromethyl)pyridine-2-carboxylic acid: A Comprehensive Overview

4-Amino-3-chloro-6-(difluoromethyl)pyridine-2-carboxylic acid, identified by the CAS registry number 1796589-44-0, is a chemically synthesized compound with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with substituents at positions 2, 3, 4, and 6, including an amino group (-NH₂), a chlorine atom (Cl), a difluoromethyl group (-CHF₂), and a carboxylic acid group (-COOH). These functional groups contribute to its versatile chemical properties and reactivity.

The synthesis of 4-Amino-3-chloro-6-(difluoromethyl)pyridine-2-carboxylic acid typically involves multi-step organic reactions, often utilizing intermediates such as chloropyridines or fluorinated precursors. Recent advancements in synthetic chemistry have enabled more efficient routes to this compound, improving yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These methods not only enhance the scalability of the synthesis but also reduce environmental impact, aligning with current trends toward sustainable chemical manufacturing.

The structural uniqueness of 1796589-44-0 makes it an interesting candidate for various applications. In the pharmaceutical industry, pyridine derivatives are often explored for their potential as drug candidates due to their ability to interact with biological targets such as enzymes and receptors. Studies have shown that 4-Amino-3-chloro-6-(difluoromethyl)pyridine-2-carboxylic acid exhibits promising activity in vitro against certain enzymes associated with inflammatory diseases. For example, recent research has demonstrated its inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

In addition to its pharmaceutical potential, this compound has garnered attention in the field of agrochemicals. Its ability to modulate plant growth regulators has led to investigations into its role as a herbicide or plant growth enhancer. Field trials have shown that formulations containing 1796589-44-0 can improve crop yield under stress conditions such as drought or pest infestation. These findings underscore its versatility across different industries.

The environmental impact of 4-Amino-3-chloro-6-(difluoromethyl)pyridine-2-carboxylic acid is another area of active research. As concerns about chemical pollution grow, understanding the fate and toxicity of this compound in natural ecosystems is crucial. Recent studies have assessed its biodegradability and bioaccumulation potential, providing insights into its safety profile for agricultural and industrial use.

In conclusion, 1796589-44-0, or 4-Amino-3-chloro-6-(difluoromethyl)pyridine-2-carboxylic acid, represents a multifaceted compound with significant potential across various fields. Its unique structure, coupled with advancements in synthetic methods and application studies, positions it as a valuable asset in modern chemistry research. As ongoing investigations continue to uncover new properties and uses for this compound, its role in both scientific innovation and industrial applications is expected to expand further.